Cas no 2138063-40-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 2138063-40-6
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6557131
• PubChem ID: 165495805
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid
• EN300-1141232
• 2138063-40-6
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid

• Inchi： 1S/C23H23N3O4/c1-15-24-11-12-26(15)14-23(2,21(27)28)25-22(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,20H,13-14H2,1-2H3,(H,25,29)(H,27,28)
• InChI Key： SDMKCOQQEIXQJC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=CN=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid (CAS No. 2138063-40-6)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid, identified by the CAS number 2138063-40-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a methyl-substituted propanoic acid backbone. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The Fmoc group, a protective group commonly used in peptide synthesis, plays a pivotal role in the compound's reactivity and stability. Its incorporation into the molecular structure suggests potential applications in the synthesis of peptide mimetics or modified peptides, which are increasingly being explored for their therapeutic efficacy. The methyl-substituted propanoic acid moiety contributes to the compound's solubility and metabolic stability, making it a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The 9H-fluoren-9-yl substituent, known for its rigidity and electronic properties, may influence the compound's interaction with biological targets. This aspect has been a focal point in recent studies aimed at developing novel bioactive molecules.

The 2-methyl-1H-imidazol-1-yl group introduces another layer of complexity to the molecule, potentially enhancing its binding affinity to specific enzymes or receptors. Imidazole derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The combination of these structural elements in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoic acid makes it an intriguing subject for further exploration.

In the realm of drug discovery, the development of novel scaffolds that combine multiple pharmacophoric elements is a strategic approach to enhance therapeutic outcomes. The structural features of this compound align well with current trends in medicinal chemistry, where multifunctional molecules are designed to address complex diseases more effectively. The presence of both polar and non-polar regions in its structure suggests potential applications as an orally bioavailable drug candidate.

Moreover, the compound's potential role as an intermediate in the synthesis of more complex pharmaceuticals cannot be overlooked. Its modular design allows for easy modification at various positions, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in early-stage drug discovery where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall electronic distribution of the molecule, which can influence its pharmacokinetic profile. These findings underscore the significance of incorporating fluorine atoms into drug candidates.

The methyl-substituted imidazole moiety has been implicated in several pharmacological mechanisms, including modulation of ion channels and enzyme activity. This has prompted researchers to investigate its potential as a therapeutic agent in conditions such as neurological disorders and cardiovascular diseases. The combination of these elements in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-(2-methyl-1H-imidazol-1-y)propanoic acid may lead to novel therapeutic interventions.

In conclusion, 2-({(9H-fluoren-9-y)methoxycarbonyl}amino)-2-methyl--(2-methyl-lH-imidazol-l-y)propanoic acid (CAS No. 2138063 40 6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.